Cas no 63615-66-7 (4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline)

• Product Name: 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline
• CAS No: 63615-66-7
• MF: C₁₉H₁₈ClN₃
• MW: 323.819323062897
• CID: 1655024
• PubChem ID: 783127
• Update Time: 2025-06-15

4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-(4-chlorophenyl)-2-(1-piperidinyl)-
• 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline
• CHEMBL1341561
• 63615-66-7
• AKOS000638660
• HMS2335M04
• STL015241
• SMR000118383
• F0302-0051
• 4-(4-Chloro-phenyl)-2-piperidin-1-yl-quinazoline
• SR-01000420209
• Oprea1_488394
• Oprea1_062886
• SR-01000420209-1
• 4-(4-chlorophenyl)-2-piperidin-1-ylquinazoline
• MLS000120997

• Inchi： 1S/C19H18ClN3/c20-15-10-8-14(9-11-15)18-16-6-2-3-7-17(16)21-19(22-18)23-12-4-1-5-13-23/h2-3,6-11H,1,4-5,12-13H2
• InChI Key： YWWJFCDEPLSNQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2C=CC=CC2=NC(=N1)N1CCCCC1

Computed Properties

• Exact Mass: 323.11914
• Monoisotopic Mass: 323.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline

Recent Advances in the Study of 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline (CAS: 63615-66-7)

The compound 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline (CAS: 63615-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies exploring its pharmacological properties, particularly its role as a modulator of various biological targets. The following research brief provides an overview of the latest findings related to this compound, highlighting its mechanism of action, therapeutic potential, and recent advancements in its development.

Recent studies have focused on the structural optimization of 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline to enhance its binding affinity and selectivity towards specific biological targets. Molecular docking simulations and structure-activity relationship (SAR) analyses have revealed that the chlorophenyl and piperidinyl moieties play critical roles in its interaction with target proteins. These insights have paved the way for the design of novel analogs with improved pharmacokinetic properties and reduced off-target effects.

One of the most promising applications of 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline is its potential as an anticancer agent. In vitro and in vivo studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic apoptotic pathways and the inhibition of key survival signaling cascades. These findings position it as a candidate for further preclinical evaluation.

In addition to its anticancer properties, 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline has shown activity against neurological disorders. Recent research has explored its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary data indicate that the compound may exert neuroprotective effects by mitigating oxidative stress and reducing neuroinflammation, though further studies are needed to validate these observations.

The synthesis and scalability of 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline have also been areas of active investigation. Recent advancements in synthetic methodologies have enabled the production of the compound with higher yields and purity, addressing previous challenges related to its large-scale preparation. These improvements are critical for facilitating its transition from the laboratory to clinical trials.

Despite these promising developments, challenges remain in the development of 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-(4-chlorophenyl)-2-(piperidin-1-yl)quinazoline represents a versatile scaffold with significant promise in multiple therapeutic areas. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial for its advancement in the drug development pipeline. The compound's unique pharmacological profile and recent scientific breakthroughs underscore its potential to address unmet medical needs in oncology and neurology.